Cas no 194419-32-4 (1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 194419-32-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 1387099
• PubChem ID: 9816620
• Update Time: 2025-06-09

1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]-
• 2-[3-(4-tert-butylphenyl)-1H-1,2,4-triazol-5-yl]acetic acid
• CMPT
• 2-(5-(4-(t-Butyl)phenyl)-1H-1,2,4-triaZol-3-yl)acetic acid
• DTXSID90889104
• 194419-32-4
• 1H-1,2,4-Triazole-3-acetic acid, 5-(4-(1,1-dimethylethyl)phenyl)-
• OGPYPOYISFEBSP-UHFFFAOYSA-N
• SCHEMBL7597446
• 5-(4-tert-butyl phenyl)-1h-1,2,4-triazole-3-acetic acid
• 2-(5-(4-(tert-Butyl)phenyl)-1H-1,2,4-triazol-3-yl)aceticacid
• MFCD30573942
• DB-316892
• AMY6320
• 2-(5-(4-(tert-Butyl)phenyl)-1H-1,2,4-triazol-3-yl)acetic acid

• Inchi： 1S/C14H17N3O2/c1-14(2,3)10-6-4-9(5-7-10)13-15-11(16-17-13)8-12(18)19/h4-7H,8H2,1-3H3,(H,18,19)(H,15,16,17)
• InChI Key： OGPYPOYISFEBSP-UHFFFAOYSA-N
• SMILES： OC(CC1NN=C(C2C=CC(=CC=2)C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 259.13221
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]-

Comprehensive Overview of 1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]- (CAS No. 194419-32-4)

1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]- (CAS No. 194419-32-4) is a specialized organic compound belonging to the triazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a triazole core with a tert-butylphenyl substituent, making it a valuable intermediate in the synthesis of bioactive molecules. Its CAS number 194419-32-4 serves as a critical identifier for researchers and manufacturers seeking high-purity standards.

The growing interest in 1H-1,2,4-Triazole-3-acetic acid derivatives is driven by their versatility in drug discovery, particularly in developing anti-inflammatory and antimicrobial agents. Recent studies highlight its potential as a scaffold for designing enzyme inhibitors, aligning with the rising demand for targeted therapies. Keywords like "triazole-based drugs" and "tert-butylphenyl compounds" frequently appear in scientific literature, reflecting their relevance in modern medicinal chemistry.

From an industrial perspective, CAS 194419-32-4 is often discussed in contexts such as "high-yield synthesis" and "green chemistry approaches," addressing sustainability concerns. Researchers are exploring catalytic methods to optimize its production, reducing waste and energy consumption. These trends resonate with broader searches like "eco-friendly chemical synthesis" and "pharmaceutical intermediates," which dominate academic and commercial queries.

Analytical characterization of 5-[4-(1,1-dimethylethyl)phenyl]-1H-1,2,4-Triazole-3-acetic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent quality control standards, a topic frequently searched by quality assurance professionals. The compound’s stability under varying pH conditions also makes it a subject of "excipient compatibility" studies in formulation science.

In summary, 1H-1,2,4-Triazole-3-acetic acid, 5-[4-(1,1-dimethylethyl)phenyl]- represents a nexus of innovation in organic synthesis and bioactive molecule design. Its applications span from drug development to material science, with ongoing research continually expanding its potential. For those investigating "triazole carboxylic acids" or "tert-butylphenyl derivatives," this compound offers a compelling case study in molecular versatility.